Cas no 71673-32-0 (1,11-Hexadecadiyne)
1,11-Hexadecadiyne structure
Product Name:1,11-Hexadecadiyne
1,11-Hexadecadiyne Chemical and Physical Properties
Names and Identifiers
-
- 1,11-Hexadecadiyne
- hexadeca-1,11-diyne
- 1,11-hexadecadiine
- 1,11-hexadecadiyn
- DTXSID8072405
- FT-0606043
- 1,1,1-Hexadecadiyne
- GRDDITZXHDRNNP-UHFFFAOYSA-N
- 71673-32-0
- DTXCID9047095
-
- MDL： MFCD00041693
- Inchi： 1S/C16H26/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h1H,4-9,11,13-16H2,2H3
- InChI Key： GRDDITZXHDRNNP-UHFFFAOYSA-N
- SMILES： C(CCCC#CCCCC)CCCCC#C
- BRN： 6134547
Computed Properties
- Exact Mass: 218.20300
- Monoisotopic Mass: 218.203
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.7
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Grayish yellow liquid.
- Density: 0.8±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 301.3±25.0 °C at 760 mmHg
- Flash Point: 131.2±17.3 °C
- Refractive Index: 1.4590
- PSA: 0.00000
- LogP: 4.93400
- Solubility: It is miscible with water.
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
1,11-Hexadecadiyne Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S24/25
- Safety Term：S24/25
- TSCA：Yes
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,11-Hexadecadiyne Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,11-Hexadecadiyne Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
71673-32-0 (1,11-Hexadecadiyne) Related Products
- 2384-85-2(3-Decyne)
- 929-53-3(1,4-DECADIYNE)
- 1119-65-9(2-Heptyne)
- 61827-89-2(3,9-Dodecadiyne)
- 1785-53-1(2,9-Undecadiyne)
- 6975-99-1(6-Dodecyne)
- 31699-38-4(2,10-Dodecadiyne)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
